Cas no 354993-68-3 (N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine)

• Product Name: N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine
• CAS No: 354993-68-3
• MF: C₁₃H₁₅N₅O
• MW: 257.291101694107
• MDL: MFCD01947470
• CID: 4713357
• Update Time: 2025-06-29

N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dimethylpyrimidin-2-yl)-3-(2-hydroxyphenyl)guanidine
• 2-(4,6-dimethylpyrimidin-2-yl)-1-(2-hydroxyphenyl)guanidine
• SMSF0012226
• N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine

• MDL： MFCD01947470
• Inchi： 1S/C13H15N5O/c1-8-7-9(2)16-13(15-8)18-12(14)17-10-5-3-4-6-11(10)19/h3-7,19H,1-2H3,(H3,14,15,16,17,18)
• InChI Key： GSDHDYJUBPKASA-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1NC(N)=NC1=NC(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Topological Polar Surface Area: 96.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 477.2±47.0 °C at 760 mmHg
• Flash Point: 242.4±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine

Professional Introduction to N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine (CAS No. 354993-68-3)

N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine, identified by the CAS number 354993-68-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic interventions. The combination of a pyrimidine core with guanidine and hydroxyphenyl substituents makes it a promising candidate for further exploration in medicinal chemistry.

The pyrimidine ring is a fundamental scaffold in many biologically active molecules, often found in nucleoside analogs and antiviral agents. The presence of two methyl groups at the 4 and 6 positions enhances the stability and electronic properties of the pyrimidine ring, making it more susceptible to interactions with biological targets. The guanidine moiety, on the other hand, is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be exploited for designing molecules with enhanced binding affinity and selectivity.

The hydroxyphenyl group introduces a hydroxyl functional group into the aromatic ring, which can participate in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions. This feature makes the compound particularly interesting for developing molecules that can interact with proteins and enzymes in a specific manner. The overall structure of N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine suggests that it may have applications in the development of inhibitors or modulators of enzyme activity.

In recent years, there has been increasing interest in the development of small molecule inhibitors for various therapeutic targets. The compound N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine has been studied as a potential inhibitor for enzymes involved in inflammatory pathways. In particular, its ability to interact with specific residues on the enzyme surface could make it an effective tool for modulating inflammatory responses. Preliminary studies have shown that this compound can inhibit the activity of certain enzymes associated with inflammation, suggesting its potential as a lead compound for further development.

The synthesis of N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically starts with the preparation of the pyrimidine core, followed by functionalization with guanidine and hydroxyphenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in the formation of key intermediates.

The pharmacological properties of N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine have been extensively evaluated in vitro using various bioassays. These studies have revealed its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes involved in inflammatory processes. The compound's ability to inhibit these enzymes suggests that it may have therapeutic benefits in conditions such as arthritis, asthma, and other inflammatory disorders.

In addition to its anti-inflammatory properties, N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine has also been investigated for its potential antiviral and anticancer activities. Preliminary studies have shown that this compound can inhibit the replication of certain viruses by interfering with viral enzymes essential for their replication cycle. Similarly, its ability to induce apoptosis in cancer cells has been observed in cell-based assays, making it a promising candidate for further development as an anticancer agent.

The development of new drugs often involves the optimization of lead compounds to improve their pharmacokinetic properties and reduce potential side effects. N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine is currently being evaluated for its solubility, bioavailability, and metabolic stability to determine its suitability for further clinical development. Computational modeling techniques have been employed to predict how this compound will behave within biological systems, which can help guide future synthetic modifications.

The future prospects for N-(4,6-Dimethylpyrimidin-2-yl)-N'-(2-hydroxyphenyl)guanidine are promising given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the development process and bring this compound closer to clinical application.